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Compound of Interest

Compound Name: PPY-A

Cat. No.: B1662640 Get Quote

This document provides comprehensive safety and logistical information for the proper disposal

of PPY-A, a potent inhibitor of T315l mutant and wild-type Abl kinases. Adherence to these

procedural guidelines is critical for laboratory personnel to ensure safety and proper chemical

handling. PPY-A is not classified as a hazardous substance or mixture.[1]

Chemical and Physical Properties
A clear understanding of PPY-A's properties is fundamental to safe handling and disposal.

Property Value

Molecular Formula C22H20N4O2[1]

Molecular Weight 372.42 g/mol

CAS Number 875634-01-8[1]

Appearance Powder

Solubility Soluble to 100 mM in DMSO[2]

Purity ≥98%

Storage and Stability
Proper storage is crucial to maintain the integrity of PPY-A and to prevent any degradation that

might alter its properties.
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Condition Storage Temperature Duration

Powder -20°C 3 years[1]

4°C 2 years[1]

In solvent -80°C 6 months[1][3]

-20°C 1 month[1][3]

Note: The compound is stable under recommended storage conditions.[1] Shipping at room

temperature is acceptable for periods of less than two weeks.[1]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of PPY-A and

associated waste.

Experimental Workflow for Disposal
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Caption: Workflow for the proper disposal of PPY-A waste.
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Detailed Methodologies
1. Personal Protective Equipment (PPE): Before handling PPY-A or its waste, ensure

appropriate PPE is worn. This includes:

Safety glasses

Lab coat

Gloves

2. Waste Identification and Segregation:

Solid Waste: Includes unused PPY-A powder, contaminated vials, and weighing papers.

Liquid Waste: Includes solutions of PPY-A in solvents (e.g., DMSO).

Keep PPY-A waste separate from incompatible materials such as strong acids/alkalis and

strong oxidizing/reducing agents.[1]

3. Spill Management: In case of a spill, follow these steps:

Evacuate personnel to a safe area.[1]

Ensure adequate ventilation.[1]

Wear full personal protective equipment.[1]

For liquid spills, absorb the solution with a finely-powdered liquid-binding material like

diatomite or universal binders.[1]

For solid spills, carefully sweep or scoop the material to avoid dust formation.

Decontaminate the surfaces and any equipment by scrubbing with alcohol.[1]

Collect all contaminated material for disposal.[1]

4. Waste Containment:
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Solid Waste: Place directly into a clearly labeled, sealed container.

Liquid Waste: Absorb the liquid waste with an inert material (e.g., vermiculite, dry sand).

Once absorbed, place the material into a sealed container.

Prevent any waste from entering drains or water courses.[1]

5. Final Disposal:

Label the waste container clearly as "PPY-A Waste" and include any solvent information.

Dispose of the contaminated material according to your institution's and local environmental

regulations. Consult with your Environmental Health and Safety (EHS) department for

specific guidance.

First Aid Procedures
In case of accidental exposure, follow these first aid measures:

Exposure Route First Aid Measures

Eye Contact

Remove contact lenses if present. Immediately

flush eyes with large amounts of water. Seek

prompt medical attention.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. Seek medical attention.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide cardiopulmonary resuscitation

(CPR), avoiding mouth-to-mouth resuscitation.

[1]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

This guide is intended for research use by experienced personnel in appropriately equipped

facilities. The user bears the full responsibility for the safe use of this material.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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